Cas no 1468520-82-2 (4-(3-ethoxy-2-methoxyphenyl)butan-2-amine)

• Product Name: 4-(3-ethoxy-2-methoxyphenyl)butan-2-amine
• CAS No: 1468520-82-2
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 6614681
• PubChem ID: 65921258
• Update Time: 2025-10-29

4-(3-ethoxy-2-methoxyphenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-ethoxy-2-methoxyphenyl)butan-2-amine
• AKOS015262988
• EN300-1868400
• 1468520-82-2

• Inchi： 1S/C13H21NO2/c1-4-16-12-7-5-6-11(13(12)15-3)9-8-10(2)14/h5-7,10H,4,8-9,14H2,1-3H3
• InChI Key： PRYOBXCPCVSXTJ-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1CCC(C)N)OCC

Computed Properties

• Exact Mass: 223.157228913g/mol
• Monoisotopic Mass: 223.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-(3-ethoxy-2-methoxyphenyl)butan-2-amine

Chemical Profile of 4-(3-ethoxy-2-methoxyphenyl)butan-2-amine (CAS No. 1468520-82-2)

4-(3-ethoxy-2-methoxyphenyl)butan-2-amine, identified by its Chemical Abstracts Service number (CAS No. 1468520-82-2), is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aromatic amines, characterized by its complex aromatic ring system and amine functional group. The presence of both ethoxy and methoxy substituents on the aromatic ring introduces unique electronic and steric properties, making it a versatile scaffold for drug discovery and development.

The molecular structure of 4-(3-ethoxy-2-methoxyphenyl)butan-2-amine consists of a butan-2-amine side chain attached to a phenyl ring substituted at the 3-position with an ethoxy group and at the 2-position with a methoxy group. This specific arrangement imparts distinct chemical reactivity and potential biological activity, which has been explored in recent studies. The compound’s ability to interact with biological targets is influenced by its dipole moment, hydrogen bonding potential, and lipophilicity, all of which are critical factors in determining its pharmacological profile.

In recent years, there has been growing interest in aromatic amine derivatives due to their potential applications in the treatment of various diseases, including neurological disorders, cancer, and inflammatory conditions. The 4-(3-ethoxy-2-methoxyphenyl)butan-2-amine structure has been investigated for its possible role as an intermediate in synthesizing novel therapeutic agents. Its aromatic core provides a platform for further functionalization, allowing chemists to modify its properties to achieve desired pharmacokinetic and pharmacodynamic effects.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. Studies have shown that compounds with similar structural motifs to 4-(3-ethoxy-2-methoxyphenyl)butan-2-amine can bind to kinase active sites, thereby inhibiting their activity. This has led to investigations into its efficacy as a lead compound for developing kinase inhibitors with improved selectivity and reduced toxicity.

Furthermore, the 3-ethoxy and 2-methoxy substituents on the phenyl ring contribute to the compound’s solubility and bioavailability, which are essential factors for drug development. These groups can also influence the compound’s metabolic stability, affecting how it is processed by the body. Computational modeling and molecular dynamics simulations have been employed to predict the binding affinity of 4-(3-ethoxy-2-methoxyphenyl)butan-2-amine to target proteins, providing valuable insights into its potential therapeutic applications.

Recent experimental studies have demonstrated that derivatives of this compound exhibit promising anti-inflammatory properties. In preclinical models, these derivatives have shown the ability to modulate inflammatory cytokine production and reduce inflammation-induced tissue damage. The exact mechanisms through which 4-(3-ethoxy-2-methoxyphenyl)butan-2-amine exerts its anti-inflammatory effects are still under investigation, but preliminary findings suggest that it may interact with transcription factors and signaling pathways involved in inflammation.

The synthesis of 4-(3-ethoxy-2-methoxyphenyl)butan-2-amine involves multi-step organic reactions, including nucleophilic substitution, reduction, and condensation reactions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical-grade standards. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are used to characterize the compound’s structure and confirm its identity.

The pharmaceutical industry continues to explore novel compounds like 4-(3-ethoxy-2-methoxyphenyl)butan-2-amine for their therapeutic potential. Clinical trials are being planned to evaluate the safety and efficacy of derivatives based on this scaffold in human patients. The results of these trials will provide critical data on whether this class of compounds can be translated into effective treatments for various diseases.

In conclusion, 4-(3-ethoxy-2-methoxyphenyl)butan-2-am ine (CAS No. 1468520-82 - - ) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique chemical properties make it a valuable scaffold for developing new drugs targeting neurological disorders, cancer, and inflammatory conditions. As research progresses, further insights into its biological activity and pharmacological effects will be uncovered, paving the way for innovative therapeutic strategies.